Cas no 661-36-9 (Tetramethylammonium tetrafluoroborate)

Tetramethylammonium tetrafluoroborate (TMABF4) is a quaternary ammonium salt with the chemical formula [(CH3)4N][BF4]. It is a white crystalline solid, highly soluble in polar solvents such as water and acetonitrile. TMABF4 is valued for its thermal stability, non-hygroscopic nature, and high ionic conductivity, making it a preferred electrolyte in electrochemical applications, including capacitors and lithium-ion batteries. Its low nucleophilicity and resistance to oxidation enhance its utility in organic synthesis, particularly as a phase-transfer catalyst. The compound’s stability under harsh conditions and compatibility with various solvents contribute to its widespread use in industrial and research settings.
Tetramethylammonium tetrafluoroborate structure
661-36-9 structure
Product Name:Tetramethylammonium tetrafluoroborate
CAS No:661-36-9
MF:C4H12BF4N
MW:160.949395179749
MDL:MFCD00011745
CID:82936
PubChem ID:87576676
Update Time:2025-05-20

Tetramethylammonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • tetramethylammonium tetrafluoroborate
    • tetramethylazanium,tetrafluoroborate
    • Tetramethylammonium fluoroborate
    • Borate(1-), tetrafluoro-, tetramethylammonium salt
    • tetramethylazanium tetrafluoroborate
    • N,N,N-Trimethylmethanaminium tetrafluoroborate(1-)
    • AMMONIUM, TETRAMETHYL-, TETRAFLUOROBORATE(1-)
    • Methanaminium, N,N,N-trimethyl-, tetrafluoroborate(1-)
    • XWFABLFRYCHILB-UHFFFAOYSA-N
    • tetramethyl ammonium tetrafluoroborate
    • S
    • CS-0185871
    • SY061684
    • HY-W127672
    • EINECS 211-547-1
    • tetramethylammoniumtetrafluoroborate
    • AKOS015832951
    • Cyclooctylideneaceticacidethylester
    • Q55573314
    • tetrafluoroboranuide; tetramethylazanium
    • A835345
    • DTXSID10216296
    • tetramethylazanium;tetrafluoroborate
    • 661-36-9
    • SCHEMBL193909
    • MFCD00011745
    • T0842
    • NS00079725
    • EN300-219144
    • AS-63218
    • D95388
    • Methanaminium, N,N,N-trimethyl-, tetrafluoroborate(1-) (9CI)
    • DTXCID10138787
    • N,N,NTrimethylmethanaminium tetrafluoroborate(1)
    • tetramethylammonium ion tetrafluoroborate
    • DB-234038
    • Methanaminium, N,N,Ntrimethyl, tetrafluoroborate(1)
    • Ammonium, tetramethyl, tetrafluoroborate(1)
    • T-MeA T-FB
    • Borate(1), tetrafluoro, tetramethylammonium salt
    • Methanaminium, N,N,Ntrimethyl, tetrafluoroborate(1) (9CI)
    • Tetramethylammonium tetrafluoroborate
    • MDL: MFCD00011745
    • Inchi: 1S/C4H12N.BF4/c1-5(2,3)4;2-1(3,4)5/h1-4H3;/q+1;-1
    • InChI Key: XWFABLFRYCHILB-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.[N+](C)(C)(C)C
    • BRN: 3715404

Computed Properties

  • Exact Mass: 161.10000
  • Monoisotopic Mass: 161.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 38.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Powder.
  • Melting Point: 330°C(lit.)
  • Water Partition Coefficient: Solubility in hot water is almost transparent.
  • Stability/Shelf Life: hygroscopic
  • PSA: 0.00000
  • LogP: 1.62240
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic

Tetramethylammonium tetrafluoroborate Security Information

Tetramethylammonium tetrafluoroborate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetramethylammonium tetrafluoroborate Pricemore >>

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Tetramethylammonium tetrafluoroborate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:661-36-9)TetramethylammoniumTetrafluoroborate
Order Number:LE17131
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
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Tetramethylammonium tetrafluoroborate Related Literature

Additional information on Tetramethylammonium tetrafluoroborate

Tetramethylammonium Tetrafluoroborate (CAS No. 661-36-9)

Tetramethylammonium tetrafluoroborate (TMA-TFB), with the CAS number 661-36-9, is a versatile compound widely used in various fields of chemistry, including organic synthesis, catalysis, and materials science. This compound is characterized by its high thermal stability and excellent solubility in polar solvents, making it an essential reagent in numerous applications.

The chemical structure of TMA-TFB consists of a tetramethylammonium cation and a tetrafluoroborate anion. The tetramethylammonium cation, (CH3)4N+, is a common organic cation known for its low toxicity and high stability. The tetrafluoroborate anion, BF4-, is a weakly coordinating anion that does not interfere with many chemical reactions, making it an ideal counterion for various applications.

In the realm of organic synthesis, TMA-TFB is often used as a phase transfer catalyst (PTC). Phase transfer catalysis is a technique that facilitates reactions between reactants in different phases by using a catalyst to transfer one reactant into the other phase. TMA-TFB's ability to dissolve in both aqueous and organic solvents makes it particularly effective in this role. Recent studies have shown that TMA-TFB can significantly enhance the efficiency and selectivity of various organic transformations, such as nucleophilic substitutions and condensation reactions.

Beyond its use as a catalyst, TMA-TFB has found applications in the preparation of ionic liquids. Ionic liquids are salts that are liquid at or near room temperature and have unique properties such as low vapor pressure, high thermal stability, and good solvating power. TMA-TFB can be used to synthesize ionic liquids with specific properties tailored for various applications, including solvent systems for chemical reactions, electrolytes for batteries, and materials for gas separation.

In the field of materials science, TMA-TFB has been explored for its potential in the synthesis of functional materials. For example, it has been used as a template or structure-directing agent in the synthesis of mesoporous silica and other porous materials. These materials have a wide range of applications, from catalysis to drug delivery systems. Recent research has also shown that TMA-TFB can be used to prepare metal-organic frameworks (MOFs) with enhanced stability and tunable pore sizes.

The environmental impact of TMA-TFB is another area of active research. While TMA-TFB itself is considered relatively non-toxic and environmentally friendly compared to many other chemicals, its disposal and potential long-term effects on ecosystems are still being studied. Efforts are underway to develop more sustainable methods for its synthesis and use, ensuring that its benefits can be realized without adverse environmental consequences.

In summary, Tetramethylammonium tetrafluoroborate (TMA-TFB) (CAS No. 661-36-9) is a multifaceted compound with significant applications in organic synthesis, catalysis, materials science, and beyond. Its unique properties make it an indispensable reagent in modern chemical research and development. As ongoing research continues to uncover new applications and improve its sustainability, TMA-TFB remains a valuable tool for chemists and materials scientists alike.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:661-36-9)TetramethylammoniumTetrafluoroborate
LE17131
Purity:99%
Quantity:25KG,200KG,1000KG
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